Cas no 196205-27-3 (Benzothiazole,7-methyl-5-nitro-)

• Product Name: Benzothiazole,7-methyl-5-nitro-
• CAS No: 196205-27-3
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 116903
• PubChem ID: 22728027
• Update Time: 2025-04-18

Benzothiazole,7-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,7-methyl-5-nitro-
• Benzothiazole, 7-methyl-5-nitro- (9CI)
• 7-Methyl-5-nitrobenzothiazole
• SCHEMBL6782693
• 196205-27-3
• LQSHSFOUMDTSGT-UHFFFAOYSA-N
• 7-Methyl-5-nitro-1,3-benzothiazole

• Inchi： 1S/C8H6N2O2S/c1-5-2-6(10(11)12)3-7-8(5)13-4-9-7/h2-4H,1H3
• InChI Key： LQSHSFOUMDTSGT-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC(=CC(C)=C12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.01508
• Monoisotopic Mass: 194.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 56.03